Cas no 5410-97-9 (3-Nitrodibenzob,dfuran)

3-Nitrodibenzob,dfuran structure
3-Nitrodibenzob,dfuran structure
Product Name:3-Nitrodibenzob,dfuran
CAS No:5410-97-9
MF:C12H7NO3
MW:213.188883066177
MDL:MFCD00092337
CID:45830
PubChem ID:72897
Update Time:2025-04-18

3-Nitrodibenzob,dfuran Chemical and Physical Properties

Names and Identifiers

    • 3-Nitrodibenzo[b,d]furan
    • 3-Nitrodibenzofuran
    • NSC 10862
    • Dibenzofuran, 3-nitro-
    • 3-Nitro-dibenzofuran
    • UVFAHDAUVZRVCC-UHFFFAOYSA-N
    • PubChem14878
    • 3-Nitrodibenzo[b]furan
    • 3-Nitrodibenzo[b,d]furan #
    • MLS000523723
    • HMS2378O19
    • NSC10862
    • DTXSID00202446
    • NS00125824
    • NCGC00245005-01
    • SY095361
    • 3-(5-Methyl-3-nitropyridin-2-ylamino)pyridine-2(1H)-thione
    • SCHEMBL483262
    • CCRIS 3983
    • SMR000122796
    • FT-0612044
    • MFCD00092337
    • AMY8747
    • AKOS000629547
    • CHEMBL1402914
    • EU-0017956
    • EN300-50296
    • 5410-97-9
    • Z57127400
    • DS-5273
    • A829964
    • 5-nitro-8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene
    • NSC-10862
    • BRN 0184436
    • CS-B1161
    • BCP34450
    • 5-17-02-00239 (Beilstein Handbook Reference)
    • ALBB-030425
    • DTXCID00124937
    • DB-025355
    • STL052288
    • 3-Nitrodibenzob,dfuran
    • MDL： MFCD00092337
    • Inchi： 1S/C12H7NO3/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)16-12(10)7-8/h1-7H
    • InChI Key： UVFAHDAUVZRVCC-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-]
    • BRN： 0184436

Computed Properties

  • Exact Mass: 213.04300
  • Monoisotopic Mass: 213.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 59

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2911 (rough estimate)
  • Melting Point: 181.5°C
  • Boiling Point: 353.17°C (rough estimate)
  • Flash Point: 183.4 °C
  • Refractive Index: 1.4500 (estimate)
  • PSA: 58.96000
  • LogP: 4.01740
  • Solubility: Not determined

3-Nitrodibenzob,dfuran Security Information

  • WGK Germany：3
  • Safety Instruction： S23; S24/25; S36; S26
  • Hazardous Material Identification： Xi Xn
  • Risk Phrases：R36/37/38; R20/21/22

3-Nitrodibenzob,dfuran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Nitrodibenzob,dfuran Pricemore >>

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3-Nitrodibenzob,dfuran Production Method

Production Method 1

132-64-9 132-64-9
5410-97-9 5410-97-9
87812-99-5 87812-99-5
20927-95-1 20927-95-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Nitric acid
Reference
Studies on dibenzofuran and its derivatives. XXIX. Nitration of dibenzofuran
Keumi, Takashi; et al, Nippon Kagaku Kaishi, 1987, (2), 191-6

Production Method 2

5410-97-9 5410-97-9
87812-99-5 87812-99-5
101-84-8 101-84-8
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide
Reference
The intramolecular Heck reaction
Link, J. T., Organic Reactions (Hoboken, 2002, 60,

Production Method 3

132-64-9 132-64-9
5410-97-9 5410-97-9
87812-99-5 87812-99-5
20927-95-1 20927-95-1
5408-55-9 5408-55-9
95613-34-6 95613-34-6
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Acetic acid
Reference
Studies on dibenzofuran and its derivatives. XXIX. Nitration of dibenzofuran
Keumi, Takashi; et al, Nippon Kagaku Kaishi, 1987, (2), 191-6

Production Method 4

132-64-9 132-64-9
5410-97-9 5410-97-9
86607-81-0 86607-81-0
87812-99-5 87812-99-5
20927-95-1 20927-95-1
5408-55-9 5408-55-9
95613-34-6 95613-34-6
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Nitric acid Solvents: Dichloromethane
Reference
Studies on dibenzofuran and its derivatives. XXIX. Nitration of dibenzofuran
Keumi, Takashi; et al, Nippon Kagaku Kaishi, 1987, (2), 191-6

3-Nitrodibenzob,dfuran Raw materials

3-Nitrodibenzob,dfuran Preparation Products

3-Nitrodibenzob,dfuran Related Literature

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